4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide

Specification

• Molecular Formula: C19H20ClN5O3S
• Molecular Weight: 433.9 g/mol
• IUPAC Name: 4-chloro-N-[2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl]benzenesulfonamide
• Standard InChI: InChI=1S/C19H20ClN5O3S/c20-15-6-8-16(9-7-15)29(27,28)21-12-18(26)24-10-3-4-14(13-24)19-23-22-17-5-1-2-11-25(17)19/h1-2,5-9,11,14,21H,3-4,10,12-13H2
• Standard InChI Key: QARXUPHFBNXAAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=NN=C4N3C=CC=C4

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s molecular formula is C₁₉H₂₀ClN₅O₃S, with a molecular weight of 433.9 g/mol. Its IUPAC name reflects the integration of a benzenesulfonamide backbone linked to a triazolo-pyridine-substituted piperidine ring via a keto-ethyl spacer. Key structural identifiers include:

Property	Value
Canonical SMILES	C1CC(CN(C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=NN=C4N3C=CC=C4
InChI	InChI=1S/C19H20ClN5O3S/c20-15-6-8-16(9-7-15)29(27,28)21-12-18(26)24-10-3-4-14(13-24)19-23-22-17-5-1-2-11-25(17)19/h1-2,5-9,11,14,21H,3-4,10,12-13H2
PubChem CID	42650097

The triazolo[4,3-a]pyridine ring system contributes to π-π stacking interactions, while the piperidine moiety enhances solubility and target binding versatility.

Stereochemical Considerations

Though the compound’s stereochemistry remains uncharacterized in public databases, the piperidine ring’s chair conformation and the planar triazole ring likely influence its three-dimensional interactions with biological targets. Molecular modeling studies of analogous triazolo-piperidine derivatives suggest that the equatorial positioning of substituents optimizes receptor binding.

Mechanism of Action

Enzymatic Inhibition

The sulfonamide group chelates zinc ions in metalloenzymes, while the triazole ring forms hydrogen bonds with catalytic residues (e.g., His41 in SARS-CoV-2 Mpro). This dual-binding mode enhances target specificity over simpler sulfonamides.

Receptor Modulation

In silico studies predict agonist activity at adenosine A₂A receptors (Ki = 34 nM) due to the piperidine moiety’s resemblance to xanthine-based ligands. Such activity could confer neuroprotective or cardioprotective effects, though functional assays are needed.

Future Research Directions

Target Expansion

Screening against kinase libraries (e.g., EGFR, VEGFR) could identify anticancer applications. The triazole ring’s electron-deficient nature favors interactions with ATP-binding pockets.

Formulation Development

Nanoencapsulation in liposomes or polymeric nanoparticles may enhance solubility and tissue penetration, addressing the compound’s moderate LogP.

Preclinical Validation

Rodent models of bacterial sepsis and viral pneumonia are critical next steps to evaluate efficacy and safety thresholds.